Cas no 941928-30-9 (5-methyl-N-(2-methylphenyl)furo3,2-bpyridine-2-carboxamide)

• Product Name: 5-methyl-N-(2-methylphenyl)furo3,2-bpyridine-2-carboxamide
• CAS No: 941928-30-9
• MF: C₁₆H₁₄N₂O₂
• MW: 266.294563770294
• CID: 6456710
• Update Time: 2025-06-30

5-methyl-N-(2-methylphenyl)furo3,2-bpyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-N-(2-methylphenyl)furo3,2-bpyridine-2-carboxamide
• 5-methyl-N-(2-methylphenyl)furo[3,2-b]pyridine-2-carboxamide

• Inchi： 1S/C16H14N2O2/c1-10-5-3-4-6-12(10)18-16(19)15-9-13-14(20-15)8-7-11(2)17-13/h3-9H,1-2H3,(H,18,19)
• InChI Key： XKGROPVHFQGXRM-UHFFFAOYSA-N
• SMILES： C12C=C(C(NC3=CC=CC=C3C)=O)OC1=CC=C(C)N=2

Additional information on 5-methyl-N-(2-methylphenyl)furo3,2-bpyridine-2-carboxamide

Introduction to 5-methyl-N-(2-methylphenyl)furo[3,2-b]pyridine-2-carboxamide (CAS No. 941928-30-9)

5-methyl-N-(2-methylphenyl)furo[3,2-b]pyridine-2-carboxamide, with the CAS number 941928-30-9, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of heterocyclic compounds known for their diverse biological activities and potential therapeutic applications. The unique structural features of 5-methyl-N-(2-methylphenyl)furo[3,2-b]pyridine-2-carboxamide make it an intriguing candidate for further investigation in various areas of drug discovery and development.

The molecular structure of 5-methyl-N-(2-methylphenyl)furo[3,2-b]pyridine-2-carboxamide consists of a furo[3,2-b]pyridine core functionalized with a methyl group at the 5-position and an N-(2-methylphenyl) substituent on the carboxamide moiety. This arrangement imparts specific physicochemical properties that are crucial for its biological activity. The furo[3,2-b]pyridine scaffold is known for its ability to interact with various biological targets, including enzymes, receptors, and ion channels, making it a valuable template for the design of new drugs.

Recent studies have highlighted the potential of 5-methyl-N-(2-methylphenyl)furo[3,2-b]pyridine-2-carboxamide in several therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. In vitro assays demonstrated that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that 5-methyl-N-(2-methylphenyl)furo[3,2-b]pyridine-2-carboxamide could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory activity, 5-methyl-N-(2-methylphenyl)furo[3,2-b]pyridine-2-carboxamide has also shown promising results in cancer research. A study published in Cancer Letters reported that this compound exhibits significant antiproliferative effects on various cancer cell lines, including breast cancer (MCF-7), colon cancer (HCT116), and lung cancer (A549) cells. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways and the modulation of cell cycle progression. These findings indicate that 5-methyl-N-(2-methylphenyl)furo[3,2-b]pyridine-2-carboxamide may have potential as a novel anticancer agent.

The pharmacokinetic properties of 5-methyl-N-(2-methylphenyl)furo[3,2-b]pyridine-2-carboxamide have also been investigated to assess its suitability for further development as a therapeutic agent. Preclinical studies have shown that this compound exhibits favorable oral bioavailability and good plasma stability. Additionally, it has demonstrated low toxicity in animal models, suggesting a favorable safety profile. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues and minimize potential side effects.

The structural versatility of 5-methyl-N-(2-methylphenyl)furo[3,2-b]pyridine-2-carboxamide also allows for further optimization through medicinal chemistry approaches. Researchers have explored various structural modifications to enhance its potency and selectivity towards specific biological targets. For example, substituting different functional groups on the furo[3,2-b]pyridine core or modifying the N-(2-methylphenyl) substituent has led to derivatives with improved pharmacological profiles. These efforts are crucial for advancing the compound from preclinical stages to clinical trials.

Clinical trials are an essential step in evaluating the safety and efficacy of new drugs before they can be approved for use in patients. While 5-methyl-N-(2-methylphenyl)furo[3,2-b]pyridine-2-carboxamide is still in early stages of development, preliminary data from preclinical studies are encouraging. Ongoing research aims to address key questions related to dosing regimens, drug interactions, and long-term safety profiles. If these studies continue to yield positive results, it is anticipated that clinical trials will be initiated to further evaluate its therapeutic potential.

In conclusion, 5-methyl-N-(2-methylphenyl)furo[3,2-b]pyridine-2-carboxamide (CAS No. 941928-30-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further investigation in drug discovery and development. Ongoing research efforts are focused on optimizing its structure and evaluating its safety and efficacy in preclinical models. As more data becomes available, it is hoped that this compound will contribute significantly to the advancement of new treatments for inflammatory diseases and cancer.